5-Chloro-3-methyl-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-3-methyl-1,2,4-thiadiazole
• InChI: InChI=1S/C3H3ClN2S/c1-2-5-3(4)7-6-2/h1H3
• InChI Key: ILTLLMVRPBXCSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)Cl
• Molecular Formula: C3H3ClN2S
• DSSTOX Substance ID: DTXSID30512944
• Molecular Weight: 134.59 g/mol
• CAS RN: 21734-85-0

Description

5-Chloro-3-methyl-1,2,4-thiadiazole is a chemical compound with the empirical formula C3H3ClN2S. It has a molecular weight of 134.59. It is typically used for research and development purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string ClC1=NC©=NS1. The InChI code is 1S/C3H3ClN2S/c1-2-5-3(4)7-6-2/h1H3.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 134.59.

Scientific Research Applications

Fungicidal Activity

5-Chloro-3-methyl-1,2,4-thiadiazole derivatives have shown promise in fungicidal applications. For instance, certain thiadiazole compounds have been evaluated for their fungicidal activity against rice sheath blight, a major disease affecting rice in China, and have shown significant effectiveness (Chen, Li, & Han, 2000).

Antimicrobial Properties

These compounds have also been researched for their antimicrobial properties. A study synthesizing formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole found these to be effective against bacterial strains like Escherichia coli and Salmonella typhi, as well as several fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).

Anticancer Potential

Research has also explored the anticancer potential of thiadiazole derivatives. A study found that certain novel thiadiazole and 1,3,4-thiadiazole derivatives incorporating a thiazole moiety exhibited potent anticancer activities, particularly against Hepatocellular carcinoma cell lines (Gomha et al., 2017).

Structural and Chemical Studies

Extensive studies have been conducted on the synthesis and properties of various thiadiazole derivatives. These studies include the synthesis of S-derivatives of thiadiazole compounds and their potential biological activity, which is important for the development of new drugs (Hotsulia & Fedotov, 2019; Hotsulia & Fedotov, 2020).

Antiviral Activities

1,2,3-Thiadiazoles, including derivatives of this compound, have shown potential in antiviral applications. For example, certain synthesized thiadiazoles demonstrated broad-spectrum activities against most fungi tested and potential antivirus activities comparable to the positive control agent ribavirin (Zheng et al., 2010).

Safety and Hazards

5-Chloro-3-methyl-1,2,4-thiadiazole is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the GHS classification system. It is harmful if swallowed or inhaled, and it may cause skin and eye irritation.

Mechanism of Action

Target of Action

Compounds with a 1,3,4-thiadiazole scaffold have been studied for their antimicrobial and anti-epileptic properties . Therefore, it’s possible that 5-Chloro-3-methyl-1,2,4-thiadiazole may interact with targets related to these biological activities.

Mode of Action

Compounds with a 1,3,4-thiadiazole scaffold have been shown to exhibit strong binding affinity and interaction with their targets . The specific interactions and resulting changes caused by this compound would need further investigation.

Biochemical Pathways

Given the potential antimicrobial and anti-epileptic properties of 1,3,4-thiadiazole compounds , it’s possible that this compound may affect pathways related to these biological activities.

Result of Action

Given the potential antimicrobial and anti-epileptic properties of 1,3,4-thiadiazole compounds , it’s possible that this compound may have similar effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C . Additionally, it should be handled with appropriate protective measures due to its potential toxicity . Avoidance of strong oxidizing agents and high temperatures or fire sources is also recommended to prevent fire or explosion .

Biochemical Analysis

Biochemical Properties

5-Chloro-3-methyl-1,2,4-thiadiazole plays a significant role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux. The compound’s interaction with proteins often involves binding to specific active sites, leading to changes in protein conformation and function. These interactions are crucial for understanding the compound’s biochemical properties and potential therapeutic applications .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been observed to induce cell cycle progression, particularly through the G1 to S phase transition . Additionally, it can affect gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression levels of specific genes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to biomolecules, such as enzymes and receptors, altering their activity. This binding can result in enzyme inhibition or activation, depending on the specific target. For instance, the compound has been shown to inhibit kinase activity, which is crucial for various cellular processes . Additionally, it can modulate gene expression by interacting with DNA or RNA, leading to changes in transcriptional activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions but can degrade over time, leading to a decrease in its biological activity . Long-term exposure to the compound in in vitro or in vivo studies has revealed its potential to cause sustained changes in cellular processes, including alterations in cell signaling and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enzyme inhibition or modulation of gene expression. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal metabolic processes . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing significant toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for various biochemical reactions. The compound’s presence can alter metabolic flux and affect the levels of specific metabolites . Understanding these metabolic pathways is crucial for elucidating the compound’s role in cellular metabolism and its potential therapeutic applications .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific cellular compartments can influence its biological activity and effectiveness .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its presence in these subcellular locations can affect various biochemical processes, including enzyme activity and gene expression .